Cas no 1250561-27-3 (methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate
• CAS No: 1250561-27-3
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5843205
• PubChem ID: 61292940
• Update Time: 2025-06-13

methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-amino-1-butyl-, methyl ester
• Methyl 4-amino-1-butyl-1h-pyrrole-2-carboxylate
• AKOS010546029
• CS-0289384
• 1250561-27-3
• EN300-1106382
• methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C10H16N2O2/c1-3-4-5-12-7-8(11)6-9(12)10(13)14-2/h6-7H,3-5,11H2,1-2H3
• InChI Key： ACLORKBMNUQMCT-UHFFFAOYSA-N
• SMILES： N1(CCCC)C=C(N)C=C1C(OC)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 338.1±22.0 °C(Predicted)
• pka: 4.49±0.11(Predicted)

Additional information on methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate

Research Brief on Methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate (CAS: 1250561-27-3): Recent Advances and Applications in Chemical Biology and Medicine

Methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate (CAS: 1250561-27-3) is a pyrrole derivative that has garnered significant attention in chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile scaffold for designing novel bioactive compounds, particularly in the context of targeting enzymes and receptors involved in various diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activities, and therapeutic potential.

Recent literature reveals that methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate serves as a key intermediate in the synthesis of heterocyclic compounds with diverse pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of kinase inhibitors, where modifications to the pyrrole core enhanced selectivity against specific cancer-related kinases. The compound's structural flexibility allows for the introduction of various substituents, enabling fine-tuning of physicochemical properties and binding affinities.

In addition to its role in kinase inhibition, methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate has shown promise in antimicrobial applications. Research published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for novel antibiotics.

Another area of interest is the compound's application in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience explored its derivatives as modulators of amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers found that certain analogs of methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate could effectively reduce amyloid fibril formation in vitro, opening new avenues for therapeutic intervention.

From a synthetic chemistry perspective, recent advances have improved the efficiency of producing methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate and its derivatives. A novel catalytic system reported in Organic Letters (2023) enabled the one-pot synthesis of this scaffold with excellent yield and enantioselectivity, addressing previous challenges in its large-scale production. This methodological breakthrough is expected to facilitate further structure-activity relationship studies and accelerate drug discovery efforts.

Looking forward, methyl 4-amino-1-butyl-1H-pyrrole-2-carboxylate continues to be a valuable tool in medicinal chemistry. Its versatility as a building block for diverse therapeutic agents, combined with recent synthetic advancements, positions it as a compound of significant interest for both academic and industrial research. Future studies will likely explore its applications in additional therapeutic areas, such as anti-inflammatory and antiviral drug development, while further optimizing its pharmacological profile through rational design approaches.